Cas no 121238-82-2 (Tris(1H-benzotriazole-1-ylmethyl)amine)

Tris(1H-benzotriazole-1-ylmethyl)amine structure
121238-82-2 structure
Product Name:Tris(1H-benzotriazole-1-ylmethyl)amine
CAS No:121238-82-2
MF:C21H18N10
MW:410.434621334076
CID:2889323
PubChem ID:5166291
Update Time:2024-11-06

Tris(1H-benzotriazole-1-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

    • Tris(1H-benzotriazole-1-ylmethyl)amine
    • Tris(1H-1,2,3-benzotriazol-1-ylmethyl)amine
    • Tris((1H-benzo[d][1,2,3]triazol-1-yl)methyl)amine
    • tris(1,2,3-benzotriazol-1-ylmethyl)amine
    • AE-018/31856062
    • 121238-82-2
    • MFCD00956541
    • E75691
    • N,N,N-tris(1H-1,2,3-benzotriazol-1-ylmethyl)amine
    • starbld0028042
    • 1-(benzotriazol-1-yl)-N,N-bis(benzotriazol-1-ylmethyl)methanamine
    • Inchi: 1S/C21H18N10/c1-4-10-19-16(7-1)22-25-29(19)13-28(14-30-20-11-5-2-8-17(20)23-26-30)15-31-21-12-6-3-9-18(21)24-27-31/h1-12H,13-15H2
    • InChI Key: CGTJPXSHORTCPU-UHFFFAOYSA-N
    • SMILES: N(CN1C2C=CC=CC=2N=N1)(CN1C2C=CC=CC=2N=N1)CN1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 410.17159062 g/mol
  • Monoisotopic Mass: 410.17159062 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 95.4
  • Molecular Weight: 410.4

Tris(1H-benzotriazole-1-ylmethyl)amine Pricemore >>

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eNovation Chemicals LLC
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A2B Chem LLC
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abcr
AB593686-250mg
Tris((1H-benzo[d][1,2,3]triazol-1-yl)methyl)amine; .
121238-82-2
250mg
€299.50 2025-04-22
abcr
AB593686-1g
Tris((1H-benzo[d][1,2,3]triazol-1-yl)methyl)amine; .
121238-82-2
1g
€496.20 2025-04-22
Ambeed
A1437927-100mg
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